Cas no 1538751-04-0 ()

1538751-04-0 structure
structure
Product name:
CAS No:1538751-04-0
MF:C7H4BrF3O
MW:241.005271911621
CID:6768579
PubChem ID:83410196

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C7H4BrF3O/c8-6-5(10)1-4(9)3(2-12)7(6)11/h1,12H,2H2
    • InChI Key: YUMXILUBCOHNGI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(CO)=C1F)F)F

Computed Properties

  • Exact Mass: 239.93976g/mol
  • Monoisotopic Mass: 239.93976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

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